Cas no 2172430-29-2 (tert-butyl N-(3-aminopropyl)-N-(2-fluoroethyl)carbamothioylcarbamate)

• Product Name: tert-butyl N-(3-aminopropyl)-N-(2-fluoroethyl)carbamothioylcarbamate
• CAS No: 2172430-29-2
• MF: C₁₁H₂₂FN₃O₂S
• MW: 279.374684810638
• CID: 6002502
• PubChem ID: 165494789
• Update Time: 2023-12-28

tert-butyl N-(3-aminopropyl)-N-(2-fluoroethyl)carbamothioylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-aminopropyl)-N-(2-fluoroethyl)carbamothioylcarbamate
• EN300-1274899
• 2172430-29-2
• tert-butyl N-(3-aminopropyl)-N-[(2-fluoroethyl)carbamothioyl]carbamate

• Inchi： 1S/C11H22FN3O2S/c1-11(2,3)17-10(16)15(8-4-6-13)9(18)14-7-5-12/h4-8,13H2,1-3H3,(H,14,18)
• InChI Key： NDEYSODHGITXFM-UHFFFAOYSA-N
• SMILES： S=C(NCCF)N(C(=O)OC(C)(C)C)CCCN

Computed Properties

• Exact Mass: 279.14167629g/mol
• Monoisotopic Mass: 279.14167629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 99.7Ų